Cas no 2167576-65-8 ((1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride)

• Product Name: (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• CAS No: 2167576-65-8
• MF: C₉H₁₃FN₂O₂S
• MW: 232.275124311447
• CID: 6217016
• PubChem ID: 165870376
• Update Time: 2025-11-06

(1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• 2167576-65-8
• EN300-1461443

• Inchi： 1S/C9H13FN2O2S/c1-7-8(6-15(10,13)14)5-12(11-7)9-3-2-4-9/h5,9H,2-4,6H2,1H3
• InChI Key： XHYVIQRFOWXKFE-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=NN(C=1)C1CCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 232.06817700g/mol
• Monoisotopic Mass: 232.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų

Additional information on (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride

Introduction to (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2167576-65-8)

(1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2167576-65-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride consists of a cyclobutyl group, a methyl-substituted pyrazole ring, and a methanesulfonyl fluoride moiety. The cyclobutyl ring contributes to the compound's rigidity and conformational stability, while the pyrazole ring provides essential pharmacophoric elements that can interact with biological targets. The methanesulfonyl fluoride group is known for its reactivity and can participate in various chemical reactions, making this compound a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways. This finding suggests that (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride could be a promising lead compound for the development of kinase inhibitors, which are crucial for treating various diseases, including cancer and inflammatory disorders.

In addition to its potential as a kinase inhibitor, (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride has also been investigated for its role in modulating other biological targets. A research team from the University of California, San Francisco, reported that this compound can effectively bind to and modulate G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating cardiovascular diseases, neurological disorders, and metabolic conditions. The ability of (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride to interact with GPCRs opens up new avenues for drug discovery and development.

The synthesis of (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride involves several well-defined steps that ensure high yields and purity. One common synthetic route involves the reaction of 4-(bromomethyl)-1-cyclobutyl-3-methylpyrazole with sodium methanesulfinate followed by fluorination using a suitable fluorinating agent such as Selectfluor. This method provides a robust and scalable approach to producing the compound, making it accessible for both academic research and industrial applications.

The physicochemical properties of (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride

In terms of safety and handling, it is crucial to follow standard laboratory protocols when working with (1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-controlled environment to prevent degradation or contamination. Additionally, researchers should be aware of any potential environmental impacts associated with the use and disposal of this compound.

The future prospects for (1-cyclobutyl-3-methyl-1H-pyrazol-4-y)lmethanesulfonyl fluoride are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its properties for therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation and bring new drugs based on this compound to market.

In conclusion, (1-cyclobutyl-3-methyl-1H-pyrazol-4-y)lmethanesulfonyl fluoride (CAS No. 2167576-65-8) is a versatile and intriguing compound with significant potential in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further investigation and application in various therapeutic areas.